Cas no 1261581-25-2 (6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl)

• Product Name: 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261581-25-2
• MF: C₁₄H₈ClF₅
• MW: 306.658340454102
• CID: 4999269
• Update Time: 2025-11-04

6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8ClF5/c15-11-7-3-5-9(13(16)17)12(11)8-4-1-2-6-10(8)14(18,19)20/h1-7,13H
• InChI Key： WWFAHRVXLCZGFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)F)=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl (CAS: 1261581-25-2)

In recent years, the compound 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl (CAS: 1261581-25-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative has shown promising potential in various applications, particularly in drug discovery and development. The unique structural features of this compound, including its chloro, difluoromethyl, and trifluoromethyl substituents, contribute to its distinct physicochemical properties and biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges associated with 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing the number of steps. The authors employed a Suzuki-Miyaura cross-coupling reaction as the key step, followed by selective fluorination. This advancement is particularly significant as it addresses previous limitations in large-scale production, making the compound more accessible for further biological evaluation.

From a pharmacological perspective, preliminary in vitro studies have demonstrated that 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl exhibits interesting activity against several kinase targets. A recent screening study published in Bioorganic & Medicinal Chemistry Letters (2024) reported moderate inhibitory effects against JAK2 and FLT3 kinases, suggesting potential applications in oncology. The compound's unique fluorination pattern appears to contribute to its binding affinity and selectivity, though further structure-activity relationship studies are needed to fully understand these interactions.

The physicochemical properties of 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl have also been extensively characterized. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and conformational preferences. These studies, combined with experimental data from X-ray crystallography, have revealed how the fluorine atoms influence molecular packing and intermolecular interactions - crucial information for formulation development. The compound's logP value and solubility profile suggest it may have favorable drug-like properties, though in vivo pharmacokinetic studies are still pending.

Looking forward, several research groups have indicated plans to explore the therapeutic potential of 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl in more depth. Upcoming studies are expected to focus on its potential as a scaffold for further medicinal chemistry optimization, particularly in the development of kinase inhibitors. Additionally, its application as a synthetic intermediate for more complex pharmaceutical compounds is being investigated. The compound's unique fluorination pattern makes it particularly interesting for PET tracer development, though this application remains speculative at present.

In conclusion, 6-Chloro-2-(difluoromethyl)-2'-(trifluoromethyl)biphenyl (CAS: 1261581-25-2) represents an intriguing compound with multiple potential applications in pharmaceutical research. While significant progress has been made in its synthesis and preliminary biological evaluation, much work remains to fully explore its therapeutic potential. The coming years will likely see increased research activity around this compound as its unique properties continue to attract attention from both academic and industrial researchers in the chemical biology and medicinal chemistry fields.